Cas no 1250960-53-2 (4-(2-Methylbutan-2-yl)cyclohexane-1-sulfonamide)

4-(2-Methylbutan-2-yl)cyclohexane-1-sulfonamide is a specialized sulfonamide derivative featuring a cyclohexane backbone substituted with a branched 2-methylbutan-2-yl group. This structural configuration enhances its steric and electronic properties, making it a valuable intermediate in organic synthesis and pharmaceutical research. The sulfonamide moiety offers potential for further functionalization, while the bulky tert-alkyl group may influence solubility and reactivity. Its well-defined molecular architecture is advantageous for applications requiring precise steric control, such as catalyst design or bioactive compound development. The compound's stability and synthetic versatility make it suitable for exploratory studies in medicinal chemistry and materials science.

4-(2-Methylbutan-2-yl)cyclohexane-1-sulfonamide structure

1250960-53-2 structure

Product Name:4-(2-Methylbutan-2-yl)cyclohexane-1-sulfonamide

CAS No:1250960-53-2

MF:C₁₁H₂₃NO₂S

MW:233.370822191238

MDL:MFCD16671949

CID:5242352

PubChem ID:62084922

Update Time:2025-10-17

4-(2-Methylbutan-2-yl)cyclohexane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

- 4-(2-methylbutan-2-yl)cyclohexane-1-sulfonamide
- Cyclohexanesulfonamide, 4-(1,1-dimethylpropyl)-
- 4-(2-Methylbutan-2-yl)cyclohexane-1-sulfonamide
- MDL： MFCD16671949
- Inchi： 1S/C11H23NO2S/c1-4-11(2,3)9-5-7-10(8-6-9)15(12,13)14/h9-10H,4-8H2,1-3H3,(H2,12,13,14)
- InChI Key： SLGPNSHMLVFQTH-UHFFFAOYSA-N
- SMILES： S(C1CCC(CC1)C(C)(C)CC)(N)(=O)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 295
XLogP3: 2.7
Topological Polar Surface Area: 68.5

4-(2-Methylbutan-2-yl)cyclohexane-1-sulfonamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-274070-0.05g	4-(2-methylbutan-2-yl)cyclohexane-1-sulfonamide	1250960-53-2	95.0%	0.05g	$827.0	2025-03-20
Enamine	EN300-274070-0.1g	4-(2-methylbutan-2-yl)cyclohexane-1-sulfonamide	1250960-53-2	95.0%	0.1g	$867.0	2025-03-20
Enamine	EN300-274070-0.25g	4-(2-methylbutan-2-yl)cyclohexane-1-sulfonamide	1250960-53-2	95.0%	0.25g	$906.0	2025-03-20
Enamine	EN300-274070-0.5g	4-(2-methylbutan-2-yl)cyclohexane-1-sulfonamide	1250960-53-2	95.0%	0.5g	$946.0	2025-03-20
Enamine	EN300-274070-1.0g	4-(2-methylbutan-2-yl)cyclohexane-1-sulfonamide	1250960-53-2	95.0%	1.0g	$986.0	2025-03-20
Enamine	EN300-274070-2.5g	4-(2-methylbutan-2-yl)cyclohexane-1-sulfonamide	1250960-53-2	95.0%	2.5g	$1931.0	2025-03-20
Enamine	EN300-274070-5.0g	4-(2-methylbutan-2-yl)cyclohexane-1-sulfonamide	1250960-53-2	95.0%	5.0g	$2858.0	2025-03-20
Enamine	EN300-274070-10.0g	4-(2-methylbutan-2-yl)cyclohexane-1-sulfonamide	1250960-53-2	95.0%	10.0g	$4236.0	2025-03-20
Enamine	EN300-274070-1g	4-(2-methylbutan-2-yl)cyclohexane-1-sulfonamide	1250960-53-2		1g	$986.0	2023-09-10
Enamine	EN300-274070-5g	4-(2-methylbutan-2-yl)cyclohexane-1-sulfonamide	1250960-53-2		5g	$2858.0	2023-09-10